2-Hydrazinyl-2-phenylethan-1-ol dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Hydrazinyl-2-phenylethan-1-ol dihydrochloride is a chemical compound with the CAS Number: 1803584-15-7 . It has a molecular weight of 225.12 . The IUPAC name for this compound is 2-hydrazineyl-2-phenylethan-1-ol dihydrochloride . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H12N2O.2ClH/c9-10-8(6-11)7-4-2-1-3-5-7;;/h1-5,8,10-11H,6,9H2;2*1H . This code provides a specific string of characters that represent the 2D structure of the molecule.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 225.12 . The compound is typically stored at room temperature and is available in powder form . Unfortunately, the boiling point and other specific physical and chemical properties were not found in the search results.Scientific Research Applications
IR–UV Investigation of Chromophore Structures
The structure of related molecules, such as 1-phenylethanol, and their hydrated complexes have been explored through spectroscopy and DFT calculations, highlighting interactions between functional groups and water molecules. This foundational research aids in understanding the chemical behavior of similar compounds (Barbu et al., 2001).
Synthesis and Vasodilator Activity
Research into thiadiazoles, a class of compounds related to hydrazine derivatives, has shown potential for antihypertensive activity, indicating the broader therapeutic potential of such chemical structures (Turner et al., 1988).
Unexpected Reaction Products
The reaction of related chloro-phenylethane dithiols with hydrazine has led to unexpected products, offering insights into new synthetic pathways and the reactivity of hydrazine derivatives (Shagun et al., 2003).
Green Chemistry Applications
In the context of green chemistry, proline-catalyzed amination reactions in cyclic carbonate solvents have been studied, with implications for environmentally friendly synthesis methods involving hydrazine derivatives (Beattie et al., 2011).
Chlorinated Hydrocarbon Recovery
A hydrate-based recovery process for chlorinated hydrocarbons has been developed, showcasing the application of related chemical processes in environmental remediation and pollution control (Seo & Lee, 2001).
Safety and Hazards
The safety information for 2-Hydrazinyl-2-phenylethan-1-ol dihydrochloride includes several hazard statements: H302, H312, H315, H319, H332, H335 . These codes correspond to specific hazards associated with the compound. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 . These codes provide guidance on how to handle the compound safely.
Properties
IUPAC Name |
2-hydrazinyl-2-phenylethanol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O.2ClH/c9-10-8(6-11)7-4-2-1-3-5-7;;/h1-5,8,10-11H,6,9H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARVVKASUVWNBSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CO)NN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.